5-Chloro-2,3-dihydrophthalazine-1,4-dione

• Molecular Formula: C8H5ClN2O2
• Molecular Weight: 196.59 g/mol
• IUPAC Name: 5-chloro-2,3-dihydrophthalazine-1,4-dione
• InChI: InChI=1S/C8H5ClN2O2/c9-5-3-1-2-4-6(5)8(13)11-10-7(4)12/h1-3H,(H,10,12)(H,11,13)
• InChI Key: OWSMVNKJAKFZLF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)C(=O)NNC2=O

Description

5-Chloro-2,3-dihydrophthalazine-1,4-dione is a useful research compound. Its molecular formula is C8H5ClN2O2 and its molecular weight is 196.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-Chloro-phthalic anhydride (5a, purchased from TCI) (10 g, 54.95 mmol) was dissolved in glacial acetic acid (100 mL), and hydrazine hydrate (20 mL) was added dropwise at 0° C., and then refluxed for two hours at 125° C. When the reaction was completed, the solution was cooled down to room temperature, filtrated, and washed with water until the filtrate pH 6.0, and then dried to give 5-chloro-2,3-dihydrophthalazin-1,4-dione (5b), 10.08 g white solid (yield 93%).

Synthesis routes and methods II

Procedure details

A mixture of 3-chlorophthalic anyhydride (0.02 mol) and hydrazine hydrate (0.02 mol) in dry ethanol (50 ml) was heated to reflux in a reaction flask. Reflux continued for several hours until the 3-chlorophthalic anhydride disappeared and a white crystalline solid deposited on the walls of the flask. The solid was filtered and recrystallized from ethanol to yield 5-chloro-2,3-dihydrophthalazine1,4-dione in a yield of 58 percent.